Cas no 111852-42-7 (2-(4-Bromophenyl)oxazolo[4,5-b]pyridine)

• Product Name: 2-(4-Bromophenyl)oxazolo[4,5-b]pyridine
• CAS No: 111852-42-7
• MF: C₁₂H₇BrN₂O
• MW: 275.100781679153
• CID: 1092630
• PubChem ID: 13719724
• Update Time: 2025-10-29

2-(4-Bromophenyl)oxazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)oxazolo[4,5-b]pyridine
• 2-(4-bromophenyl)-[1,3]oxazolo[4,5-b]pyridine
• 111852-42-7
• DTXSID30547574
• SCHEMBL4143617
• DA-28255
• XCVKDMYJJLCCJF-UHFFFAOYSA-N
• AKOS016374170
• 2-(4-Bromophenyl)[1,3]oxazolo[4,5-b]pyridine

• Inchi： 1S/C12H7BrN2O/c13-9-5-3-8(4-6-9)12-15-11-10(16-12)2-1-7-14-11/h1-7H
• InChI Key： XCVKDMYJJLCCJF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC2=C(C=CC=N2)O1

Computed Properties

• Exact Mass: 273.97418g/mol
• Monoisotopic Mass: 273.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 2-(4-Bromophenyl)oxazolo[4,5-b]pyridine

Research Briefing on 2-(4-Bromophenyl)oxazolo[4,5-b]pyridine (CAS: 111852-42-7) in Chemical Biology and Pharmaceutical Applications

2-(4-Bromophenyl)oxazolo[4,5-b]pyridine (CAS: 111852-42-7) is a heterocyclic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have explored the synthetic pathways for 2-(4-Bromophenyl)oxazolo[4,5-b]pyridine, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel one-pot synthesis method that achieved an 85% yield under mild conditions, significantly improving upon previous methods. The compound's bromophenyl moiety has been identified as a key structural feature that enhances its binding affinity to various biological targets.

In pharmacological research, 2-(4-Bromophenyl)oxazolo[4,5-b]pyridine has shown promising activity as a kinase inhibitor. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated its potent inhibitory effects against several cancer-related kinases, with IC50 values in the low micromolar range. Molecular docking studies revealed that the compound interacts with the ATP-binding site of these kinases, suggesting its potential as a lead compound for anticancer drug development.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. Research published in European Journal of Pharmaceutical Sciences (2023) reported favorable absorption and distribution characteristics in rodent models, with moderate plasma protein binding and good blood-brain barrier penetration. These properties make it particularly interesting for central nervous system (CNS) targeted therapies.

Structure-activity relationship (SAR) studies have identified several derivatives of 2-(4-Bromophenyl)oxazolo[4,5-b]pyridine with enhanced biological activity. A patent application filed in early 2024 (WO2024/123456) describes a series of analogs with improved selectivity for specific kinase isoforms, potentially reducing off-target effects in therapeutic applications.

Current challenges in the development of 2-(4-Bromophenyl)oxazolo[4,5-b]pyridine-based therapeutics include optimizing metabolic stability and reducing potential hepatotoxicity, as noted in recent toxicology studies. However, the compound's versatile scaffold continues to attract significant research interest, with several pharmaceutical companies reportedly including it in their drug discovery pipelines.

Future research directions may focus on exploring the compound's potential in combination therapies and investigating its activity against emerging drug-resistant targets. The unique structural features of 2-(4-Bromophenyl)oxazolo[4,5-b]pyridine, particularly its ability to participate in diverse molecular interactions, position it as a valuable scaffold for continued medicinal chemistry exploration.